Cas no 1482025-27-3 (1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol
• CAS No: 1482025-27-3
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6427546
• PubChem ID: 65145113
• Update Time: 2025-11-06

1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol
• 2-Thiopheneethanol, 3-bromo-α,α-dimethyl-
• AKOS014478658
• 1482025-27-3
• CS-0278157
• EN300-1911694

• Inchi： 1S/C8H11BrOS/c1-8(2,10)5-7-6(9)3-4-11-7/h3-4,10H,5H2,1-2H3
• InChI Key： UCXSSZMAOLODTA-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1Br)C(O)(C)C

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 284.4±25.0 °C(Predicted)
• pka: 14.53±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol (CAS No. 1482025-27-3)

1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol (CAS No. 1482025-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with a branched alcohol moiety. Its CAS number 1482025-27-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases.

The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules. The presence of the 3-bromothiophene group allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in modern medicinal chemistry. Meanwhile, the 2-methylpropan-2-ol segment contributes to the compound's solubility and stability, making it suitable for various experimental conditions.

In recent years, the demand for 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and biologically active compounds. Its versatility aligns with current trends in targeted therapy and precision medicine, where customized molecular structures are essential for addressing specific biological pathways.

From an industrial perspective, the compound's synthesis and purification processes are subjects of ongoing optimization. Advances in green chemistry have prompted investigations into more sustainable production methods, reducing reliance on hazardous reagents. This aligns with the broader scientific community's focus on environmentally friendly synthesis and waste minimization, topics frequently searched in academic and industrial circles.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for downstream applications. The compound's spectral data and chromatographic profiles are often shared in open-access databases, facilitating collaboration among researchers worldwide.

Another area of interest is the compound's potential role in material science. Thiophene derivatives are known for their electronic properties, and modifications like those in CAS No. 1482025-27-3 could lead to innovations in organic semiconductors or conductive polymers. This intersection of chemistry and materials science is a hot topic, as evidenced by frequent searches for "thiophene-based materials" and "organic electronics".

Safety and handling protocols for 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol are well-documented, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as a hazardous material under standard regulations, its brominated nature warrants cautious handling to prevent unnecessary exposure. This practical information is often sought after by laboratory technicians and safety officers.

In summary, 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol (CAS No. 1482025-27-3) represents a multifaceted compound with broad applicability in research and industry. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its continued prominence in scientific discourse. As exploration of its properties and applications expands, this compound is poised to remain a key player in innovative chemical solutions.